Cas no 178603-73-1 (Biotinyl-Asp-Glu-Val-Asp-aldehyde (pseudo acid))

• Product Name: Biotinyl-Asp-Glu-Val-Asp-aldehyde (pseudo acid)
• CAS No: 178603-73-1
• MF: C₂₈H₄₂N₆O₁₂S
• MW: 686.73108625412
• CID: 164982
• PubChem ID: 644346
• Update Time: 2025-04-19

Biotinyl-Asp-Glu-Val-Asp-aldehyde (pseudo acid) Chemical and Physical Properties

Names and Identifiers

• L-Valinamide,N-[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]-L-a-aspartyl-L-a-glutamyl-N-[(1S)-2-carboxy-1-formylethyl]-
• (4S)-4-[[(2S)-2-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]-3-carboxypropanoyl]amino]-5-[[(2S)-1-[[(2S)-1-carboxy-3-oxopropan-2-yl]amino]-3-methyl-1-oxobut
• BIOTINYL-ASP-GLU-VAL-ASP-ALDEHYDE (PSEUDO ACID)
• Biotinyl-Asp-Glu-Val-Asp-H (aldehyde)
• L-Valinamide,N-[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]-L-...
• L-Valinamide,N-[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]-L-a-aspartyl-L-a-glutamyl-N-[(1S)
• Biotin-Devd-Cho
• BIOTINYL-ASP-GLU-VAL-ASP-ALDEHYDE
• N-{5-[(3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanoyl}-L-alpha-aspartyl-L-alpha-glutamyl-N-[(2S)-1-carboxy-3-oxopropan-2-yl]-L-valinamide
• Biotinyl-Asp-Glu-Val-Asp-CHO
• N-[5-[(3aS,4S,6aR)-Hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]-L-alpha-aspartyl-L-alpha-glutamyl-N-[(1S)-2-carboxy-1-formylethyl]-L-valinamide
• BIOTINYL-DEVD-CHO
• BIOTINYL-DEVD-ALDEHYDE
• BIOTIN-ASP-GLU-VAL-ASP-CHO
• Biotinyl-Asp-Glu-Val-Asp-al
• CASPASE-3 INHIBITOR (BIOTIN)
• CASPASE 3 (APOPAIN) INHIBITOR 1B
• biotinyl-asp-glu-val-aspartin-1-al
• 178603-73-1
• DTXSID10349376
• L-valinamide, N-[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]-L-alpha-aspartyl-L-alpha-glutamyl-N-[(1S)-2-carboxy-1-formylethyl]-
• L-Valinamide, N-[5-(hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl)-1-oxopentyl]-L-alpha-aspartyl-L-alpha-glutamyl-N-(2-carboxy-1-formylethyl)-, [1[3aS-(3aalpha,4beta,6aalpha)],3(S)]-
• SCHEMBL2037323
• L-Valinamide, N-[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]-L-alpha-aspartyl-L-alpha-glutamyl-N-[(1S)-2-carboxy-1-formylethyl]- (9CI)
• (4S)-4-[[(2S)-2-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]-3-carboxypropanoyl]amino]-5-[[(2S)-1-[[(2S)-1-carboxy-3-oxopropan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]amino]-5-oxopentanoic acid
• Biotinyl-Asp-Glu-Val-Asp-aldehyde (pseudo acid)

• MDL： MFCD01310855
• Inchi： 1S/C28H42N6O12S/c1-13(2)23(27(45)29-14(11-35)9-21(39)40)33-25(43)15(7-8-20(37)38)31-26(44)16(10-22(41)42)30-19(36)6-4-3-5-18-24-17(12-47-18)32-28(46)34-24/h11,13-18,23-24H,3-10,12H2,1-2H3,(H,29,45)(H,30,36)(H,31,44)(H,33,43)(H,37,38)(H,39,40)(H,41,42)(H2,32,34,46)/t14-,15-,16-,17-,18-,23-,24-/m0/s1
• InChI Key： NOYOANDLKBWUGA-AUJWPLEISA-N
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(N[C@@H](CC(=O)O)C(N[C@H](C(N[C@H](C(N[C@H](C=O)CC(=O)O)=O)C(C)C)=O)CCC(=O)O)=O)=O)NC(N2)=O

Computed Properties

• Exact Mass: 686.25800
• Monoisotopic Mass: 686.25814197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 47
• Rotatable Bond Count: 25
• Complexity: 1220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 312Ų

Experimental Properties

• Density: 1.367
• PSA: 311.80000
• LogP: 0.54170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid peptides